Cas no 1598050-64-6 (1-(2-chloro-5-fluorophenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-chloro-5-fluorophenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 1598050-64-6
• MF: C₁₁H₁₀ClFO₂
• MW: 228.647305965424
• CID: 5969654
• PubChem ID: 83823716
• Update Time: 2025-05-19

1-(2-chloro-5-fluorophenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-fluorophenyl)methylcyclopropane-1-carboxylic acid
• 1-[(2-chloro-5-fluorophenyl)methyl]cyclopropane-1-carboxylic acid
• 1598050-64-6
• EN300-1982088

• Inchi： 1S/C11H10ClFO2/c12-9-2-1-8(13)5-7(9)6-11(3-4-11)10(14)15/h1-2,5H,3-4,6H2,(H,14,15)
• InChI Key： LLQQNHFTVCVUNO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CC1(C(=O)O)CC1)F

Computed Properties

• Exact Mass: 228.0353354g/mol
• Monoisotopic Mass: 228.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-chloro-5-fluorophenyl)methylcyclopropane-1-carboxylic acid

Introduction to 1-(2-chloro-5-fluorophenyl)methylcyclopropane-1-carboxylic acid (CAS No. 1598050-64-6)

1-(2-chloro-5-fluorophenyl)methylcyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1598050-64-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of both chloro and fluoro substituents in the aromatic ring enhances its chemical reactivity and makes it a valuable scaffold for drug discovery initiatives.

The structure of 1-(2-chloro-5-fluorophenyl)methylcyclopropane-1-carboxylic acid features a cyclopropane ring linked to a carboxylic acid moiety, with a benzene ring substituted at positions 2 and 5 by chloro and fluoro groups, respectively. This arrangement imparts distinct electronic and steric properties, making it an attractive candidate for further derivatization and exploration in synthetic chemistry. The cyclopropane ring, in particular, is known for its high strain energy, which can be exploited to influence the reactivity and binding affinity of the molecule.

In recent years, there has been growing interest in cyclopropanecarboxylic acid derivatives due to their potential applications in the development of novel therapeutic agents. The combination of halogenated aromatic rings with a cyclopropanecarboxylate group has been shown to enhance interactions with biological targets, including enzymes and receptors. This compound has been studied as a precursor in the synthesis of more complex molecules, particularly in the context of central nervous system (CNS) drug development.

One of the most compelling aspects of 1-(2-chloro-5-fluorophenyl)methylcyclopropane-1-carboxylic acid is its versatility in medicinal chemistry. The fluoro substituent, for instance, is well-documented for its ability to improve metabolic stability and binding affinity in drug molecules. Similarly, the chloro group can serve as a handle for further functionalization via nucleophilic substitution reactions. These features make it a promising building block for designing small-molecule inhibitors or modulators.

Recent studies have explored the pharmacological potential of halogenated cyclopropanecarboxylic acids. Researchers have demonstrated that such compounds can exhibit inhibitory effects on various enzymes involved in inflammatory pathways, such as COX-2 and LOX. The unique structural motif of 1-(2-chloro-5-fluorophenyl)methylcyclopropane-1-carboxylic acid suggests that it may interact with these targets in a distinct manner compared to other known inhibitors. This has prompted further investigation into its biological activity and potential therapeutic applications.

The synthesis of 1-(2-chloro-5-fluorophenyl)methylcyclopropane-1-carboxylic acid involves multi-step organic transformations, starting from readily available precursors such as 2-chloro-5-fluorobenzyl halides and cyclopropylmagnesium bromide. The reaction sequence typically includes Grignard addition followed by carboxylation to introduce the cyclopropanecarboxylate group. Optimization of reaction conditions is crucial to achieve high yields and purity, ensuring that the final product is suitable for downstream applications.

In addition to its pharmacological relevance, 1-(2-chloro-5-fluorophenyl)methylcyclopropane-1-carboxylic acid has been studied from a computational chemistry perspective. Molecular modeling studies have revealed insights into its binding mode with potential targets, providing valuable guidance for structure-based drug design. These computational approaches have helped researchers predict how modifications to the molecule might affect its potency and selectivity.

The future prospects of 1-(2-chloro-5-fluorophenyl)methylcyclopropane-1-carboxylic acid are promising, with ongoing research focusing on expanding its chemical space through combinatorial chemistry and library synthesis. By generating diverse derivatives, scientists aim to uncover novel bioactive compounds with improved pharmacokinetic profiles. Furthermore, green chemistry principles are being integrated into synthetic protocols to make the production process more sustainable and environmentally friendly.

In conclusion, 1-(2-chloro-5-fluorophenyl)methylcyclopropane-1-carboxylic acid (CAS No. 1598050-64-6) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility, make it a valuable tool for developing new therapeutic agents. As research continues to uncover its biological activities and mechanistic insights, this molecule is poised to play a crucial role in future drug discovery efforts.